(E)-3-(furan-2-yl)-1-(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one
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Description
(E)-3-(furan-2-yl)-1-(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
A novel series of compounds related to (E)-3-(furan-2-yl)-1-(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)prop-2-en-1-one have been synthesized and evaluated for their pharmacological properties. These include antidepressant and antianxiety activities, as demonstrated in studies using albino mice (Kumar et al., 2017).
Antibacterial Activity
Compounds derived from this compound have shown potential antibacterial properties. These derivatives have been tested against both Gram-positive and Gram-negative bacteria, revealing their potential in antibacterial applications (Hamid & Shehta, 2018).
Anti-Ischemic Activity
A specific derivative of the compound has been synthesized and studied for its anti-ischemic activity. This research indicated significant prolongation of survival time in mice subjected to acute cerebral ischemia, suggesting potential neuroprotective properties (Zhong et al., 2014).
Anti-HIV-1 Activity
Derivatives of the compound have been designed as inhibitors of HIV-1 RT (Reverse Transcriptase) and evaluated for their anti-HIV-1 activity. Some of these compounds exhibited significant inhibition, indicating potential use in anti-HIV therapies (Chander et al., 2016).
Potential as PET Radiotracers
Derivatives of this compound have been evaluated for their potential use as positron emission tomography (PET) radiotracers. This research highlights the compound's potential application in medical imaging (Gao et al., 2013).
Photochromic Properties
Some derivatives exhibit photochromic properties in solution, which could be of interest in material science for applications like smart coatings and photoresponsive materials (Makarova et al., 2011).
Corrosion Inhibition
A study demonstrated the efficacy of a related compound in preventing corrosion on mild steel in an acidic medium, suggesting potential industrial applications in corrosion prevention (Singaravelu & Bhadusha, 2022).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3/c1-13-18-15(12-16(19-13)23-2)20-7-9-21(10-8-20)17(22)6-5-14-4-3-11-24-14/h3-6,11-12H,7-10H2,1-2H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFIHBTFLNHEHEZ-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.